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Compound of Interest

Compound Name: Leucodelphinidin

Cat. No.: B6594705 Get Quote

Absence of specific safety and disposal documentation for Leucodelphinidin necessitates a

cautious approach, treating it as a potentially hazardous chemical. This guide provides

essential procedural steps for its proper disposal, drawing upon general laboratory safety

protocols and information available for related flavonoid compounds. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and disposal, thereby minimizing environmental and health risks.

Chemical and Physical Properties
Limited specific quantitative data for Leucodelphinidin is available. The following table

summarizes its known properties.

Property Value Source

Chemical Formula C15H14O8 [1]

Molar Mass 322.26 g/mol [1]

Appearance Colorless chemical compound [1]

Classification Leucoanthocyanidin, Flavonoid [2][3]

Experimental Protocols
Due to the lack of specific experimental protocols for the disposal of Leucodelphinidin, the

following procedure is based on established best practices for the disposal of laboratory

chemical waste.
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Step-by-Step Disposal Protocol:

Personal Protective Equipment (PPE): Before handling Leucodelphinidin waste, ensure

appropriate PPE is worn, including chemical-resistant gloves, safety goggles, and a lab coat.

Waste Segregation:

Treat all Leucodelphinidin waste as chemical waste.

Do not mix Leucodelphinidin waste with other waste streams unless compatibility has

been confirmed.

Keep solid and liquid waste in separate, clearly labeled containers.

Container Selection and Labeling:

Use a dedicated, leak-proof, and chemically compatible waste container.

The container must be clearly labeled as "Hazardous Waste" or "Chemical Waste".

The label must include:

The full chemical name: "Leucodelphinidin".

The concentration (if in solution).

Appropriate hazard pictograms (if known, otherwise use a general chemical hazard

symbol).

The date of waste accumulation.

Your name and laboratory contact information.

Waste Storage:

Keep the waste container securely closed except when adding waste.

Store the waste in a designated, well-ventilated, and secure area, away from incompatible

materials.
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Disposal Request and Pickup:

Once the container is full or has reached the laboratory's designated accumulation time

limit, arrange for its disposal through your institution's Environmental Health & Safety

(EHS) office or a licensed hazardous waste disposal company.

Do not dispose of Leucodelphinidin down the drain or in regular trash.

Spill Management:

In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Collect the contaminated absorbent material and place it in the designated hazardous

waste container.

For larger spills, or if you are not equipped to handle the cleanup, evacuate the area and

contact your institution's EHS department immediately. All materials used for spill cleanup

must be disposed of as hazardous waste.

Disposal Decision Pathway
The following diagram outlines the logical steps for the proper disposal of Leucodelphinidin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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